6-Benzyl-5-methyl-7-(4-morpholinyl)[1,2,4]triazolo[1,5-a]pyrimidine
6-Benzyl-5-methyl-7-(4-morpholinyl)[1,2,4]triazolo[1,5-a]pyrimidine
Brand Name:
Vulcanchem
CAS No.:
879055-82-0
VCID:
VC0349161
InChI:
InChI=1S/C17H19N5O/c1-13-15(11-14-5-3-2-4-6-14)16(21-7-9-23-10-8-21)22-17(20-13)18-12-19-22/h2-6,12H,7-11H2,1H3
SMILES:
CC1=NC2=NC=NN2C(=C1CC3=CC=CC=C3)N4CCOCC4
Molecular Formula:
C17H19N5O
Molecular Weight:
309.4g/mol
6-Benzyl-5-methyl-7-(4-morpholinyl)[1,2,4]triazolo[1,5-a]pyrimidine
CAS No.: 879055-82-0
Main Products
VCID: VC0349161
Molecular Formula: C17H19N5O
Molecular Weight: 309.4g/mol
CAS No. | 879055-82-0 |
---|---|
Product Name | 6-Benzyl-5-methyl-7-(4-morpholinyl)[1,2,4]triazolo[1,5-a]pyrimidine |
Molecular Formula | C17H19N5O |
Molecular Weight | 309.4g/mol |
IUPAC Name | 4-(6-benzyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)morpholine |
Standard InChI | InChI=1S/C17H19N5O/c1-13-15(11-14-5-3-2-4-6-14)16(21-7-9-23-10-8-21)22-17(20-13)18-12-19-22/h2-6,12H,7-11H2,1H3 |
Standard InChIKey | ZJVSPGPPKVVERU-UHFFFAOYSA-N |
SMILES | CC1=NC2=NC=NN2C(=C1CC3=CC=CC=C3)N4CCOCC4 |
Canonical SMILES | CC1=NC2=NC=NN2C(=C1CC3=CC=CC=C3)N4CCOCC4 |
PubChem Compound | 6473280 |
Last Modified | Nov 11 2021 |
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